Cas no 1196733-68-2 (2-3-(benzyloxy)phenylpropan-2-amine)

• Product Name: 2-3-(benzyloxy)phenylpropan-2-amine
• CAS No: 1196733-68-2
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6418427
• PubChem ID: 75366140
• Update Time: 2025-09-27

2-3-(benzyloxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzyloxy)phenylpropan-2-amine
• Benzenemethanamine, α,α-dimethyl-3-(phenylmethoxy)-
• AKOS016375339
• SCHEMBL15650460
• 2-(3-phenylmethoxyphenyl)propan-2-amine
• 1196733-68-2
• 2-[3-(BENZYLOXY)PHENYL]PROPAN-2-AMINE
• EN300-1863176
• AEBUCFMCHATFKA-UHFFFAOYSA-N
• 2-(3-(benzyloxy)phenyl)propan-2-amine

• Inchi： 1S/C16H19NO/c1-16(2,17)14-9-6-10-15(11-14)18-12-13-7-4-3-5-8-13/h3-11H,12,17H2,1-2H3
• InChI Key： AEBUCFMCHATFKA-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)N)=CC=CC(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 369.5±30.0 °C(Predicted)
• pka: 9.25±0.10(Predicted)

Additional information on 2-3-(benzyloxy)phenylpropan-2-amine

Comprehensive Overview of 2-3-(benzyloxy)phenylpropan-2-amine (CAS No. 1196733-68-2): Properties, Applications, and Research Insights

The compound 2-3-(benzyloxy)phenylpropan-2-amine (CAS No. 1196733-68-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of more complex molecules. The benzyloxy group attached to the phenyl ring enhances its reactivity, making it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, owing to its structural resemblance to known bioactive amines.

In recent years, the demand for high-purity research chemicals like 2-3-(benzyloxy)phenylpropan-2-amine has surged, driven by advancements in neuroscience and psychopharmacology. This compound's ability to modulate neurotransmitter systems has made it a subject of interest for studies exploring mood disorders and cognitive enhancement. Its CAS No. 1196733-68-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its synthetic versatility allows for modifications that can lead to novel therapeutic agents.

From a chemical perspective, 2-3-(benzyloxy)phenylpropan-2-amine exhibits notable stability under standard laboratory conditions, making it suitable for long-term storage and large-scale synthesis. Its molecular weight and solubility profile are well-documented, aiding researchers in optimizing reaction conditions. The compound's phenylpropan-2-amine backbone is a common motif in many pharmacologically active compounds, further highlighting its importance. Recent publications have explored its role in enzyme inhibition and receptor binding, with promising preliminary results.

The growing interest in personalized medicine and targeted drug delivery has also brought 2-3-(benzyloxy)phenylpropan-2-amine into the spotlight. Its potential to serve as a precursor for biocompatible materials is being investigated, particularly in the context of nanomedicine. Furthermore, its low toxicity profile in preliminary studies makes it a candidate for further preclinical evaluation. As the scientific community continues to explore its applications, this compound is expected to play a pivotal role in next-generation therapeutics.

In conclusion, 2-3-(benzyloxy)phenylpropan-2-amine (CAS No. 1196733-68-2) represents a fascinating area of research with broad implications for drug discovery and biochemical engineering. Its unique properties and adaptability make it a valuable asset in both academic and industrial settings. As more studies emerge, this compound is likely to become a cornerstone in the development of innovative treatments for a range of health conditions.